5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2-hydroxyphenyl)methylidene]-3-(2-methoxyethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H13NO3S2/c1-17-7-6-14-12(16)11(19-13(14)18)8-9-4-2-3-5-10(9)15/h2-5,8,15H,6-7H2,1H3/b11-8-
• InChI Key: YTWGZTVXQJGRJQ-FLIBITNWSA-N
• Canonical SMILES: COCCN1C(=O)C(=CC2=CC=CC=C2O)SC1=S
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=CC=CC=C2O)/SC1=S
• Molecular Formula: C13H13NO3S2
• Molecular Weight: 295.4 g/mol

Description

5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed that the compound exerts its biological activities through the modulation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess various biochemical and physiological effects. Some of the most notable effects of this compound include its ability to reduce inflammation, scavenge free radicals, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unaffected. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for the research on 5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one. Some of the most promising directions include the development of more efficient synthesis methods, the identification of new biological activities, and the optimization of the compound's pharmacokinetic properties for clinical use. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one can be achieved through various methods. One of the most commonly used methods is the reaction of 2-mercaptoacetic acid with 2-methoxyethylamine to form 2-(2-methoxyethylthio)acetic acid. This intermediate is then reacted with 2-hydroxybenzaldehyde to form the desired product.

Scientific Research Applications

5-(2-hydroxybenzylidene)-3-(2-methoxyethyl)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. Some of the most promising applications of this compound include its anti-inflammatory, antioxidant, and anticancer properties.